Cas no 24688-29-7 (2-Methyl-7-nitroquinazolin-4-ol)

• Product Name: 2-Methyl-7-nitroquinazolin-4-ol
• CAS No: 24688-29-7
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 1031582
• PubChem ID: 135592512
• Update Time: 2025-10-29

2-Methyl-7-nitroquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-7-nitroquinazolin-4-ol
• 2-methyl-7-nitro-1H-quinazolin-4-one
• 2-Methyl-7-nitroquizolin-4-ol
• 2-Methyl-7-nitro-3H-chinazolin-4-on
• 2-methyl-7-nitro-3H-quinazolin-4-one
• 2-methyl-7-nitro-4(1H)-quinazolinone
• 7-Nitro-2-methyl-3H-4-ketochinazolin
• AB63504
• AK126975
• CTK8H8093
• KB-231657
• SureCN7428429
• DB-330495
• AKOS003218656
• SCHEMBL7428429
• 2-Methyl-7-nitroquinazolin-4(1H)-one
• DTXSID60578896
• 24688-29-7

• Inchi： 1S/C9H7N3O3/c1-5-10-8-4-6(12(14)15)2-3-7(8)9(13)11-5/h2-4H,1H3,(H,10,11,13)
• InChI Key： VADFPLYOLRQHBF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2N=C(C)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-Methyl-7-nitroquinazolin-4-ol

Recent Advances in the Study of 2-Methyl-7-nitroquinazolin-4-ol (CAS: 24688-29-7): A Promising Scaffold in Medicinal Chemistry

The quinazolinone scaffold, particularly 2-Methyl-7-nitroquinazolin-4-ol (CAS: 24688-29-7), has garnered significant attention in recent years due to its versatile pharmacological properties. This compound serves as a key intermediate in the synthesis of various bioactive molecules, exhibiting potential applications in anticancer, antimicrobial, and anti-inflammatory therapies. Recent studies have focused on optimizing its synthesis, exploring its mechanism of action, and evaluating its efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Methyl-7-nitroquinazolin-4-ol exhibits potent inhibitory activity against epidermal growth factor receptor (EGFR) tyrosine kinase, a critical target in non-small cell lung cancer (NSCLC). The research team employed molecular docking and kinetic studies to elucidate the binding interactions, revealing a unique binding mode that differentiates it from existing EGFR inhibitors. These findings suggest its potential as a lead compound for developing next-generation targeted therapies.

In addition to its anticancer properties, recent investigations have highlighted the antimicrobial potential of this scaffold. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Methyl-7-nitroquinazolin-4-ol showed remarkable activity against multidrug-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through transmission electron microscopy (TEM) and proteomic analysis.

From a synthetic chemistry perspective, advancements have been made in the green synthesis of 2-Methyl-7-nitroquinazolin-4-ol. A 2023 paper in Green Chemistry described a novel microwave-assisted method that reduces reaction times from hours to minutes while maintaining high yields (>85%). This environmentally friendly approach minimizes solvent use and energy consumption, aligning with the principles of sustainable chemistry.

Despite these promising developments, challenges remain in the clinical translation of 2-Methyl-7-nitroquinazolin-4-ol-based therapeutics. Current research is addressing pharmacokinetic limitations through structural modifications, particularly focusing on improving oral bioavailability and metabolic stability. Recent in vivo studies in rodent models have shown that PEGylated derivatives exhibit enhanced plasma half-life while retaining therapeutic efficacy.

The growing body of research on 2-Methyl-7-nitroquinazolin-4-ol underscores its importance as a privileged structure in medicinal chemistry. Future directions include exploring its potential in combination therapies and expanding its application to other disease areas, such as neurodegenerative disorders. As synthetic methodologies continue to evolve and mechanistic understanding deepens, this compound is poised to make significant contributions to drug discovery pipelines in the coming years.